Cas no 1594699-09-8 (1-(5-Methylmorpholin-3-yl)propan-2-one)

• Product Name: 1-(5-Methylmorpholin-3-yl)propan-2-one
• CAS No: 1594699-09-8
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5746779
• PubChem ID: 116685284
• Update Time: 2025-05-21

1-(5-Methylmorpholin-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1125186
• 1594699-09-8
• 1-(5-Methylmorpholin-3-yl)propan-2-one
• 2-Propanone, 1-(5-methyl-3-morpholinyl)-

• Inchi： 1S/C8H15NO2/c1-6-4-11-5-8(9-6)3-7(2)10/h6,8-9H,3-5H2,1-2H3
• InChI Key： VLRUELXHYKNSTQ-UHFFFAOYSA-N
• SMILES： O1CC(C)NC(CC(C)=O)C1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.954±0.06 g/cm3(Predicted)
• Boiling Point: 218.3±20.0 °C(Predicted)
• pka: 8.35±0.60(Predicted)

Additional information on 1-(5-Methylmorpholin-3-yl)propan-2-one

Introduction to 1-(5-Methylmorpholin-3-yl)propan-2-one (CAS No. 1594699-09-8) in Modern Chemical Research

1-(5-Methylmorpholin-3-yl)propan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1594699-09-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic ketone derivative has garnered attention due to its structural versatility and potential applications in drug discovery and synthetic chemistry. The presence of a morpholine ring substituted with a methyl group at the 5-position, coupled with an acetyl group at the 3-position, imparts unique electronic and steric properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The compound’s molecular framework, characterized by a propanone backbone linked to a morpholine moiety, facilitates its role as a building block in the construction of more complex pharmacophores. Such structural features are particularly relevant in the development of small-molecule inhibitors targeting enzyme-catalyzed processes, which are pivotal in modulating disease pathways. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of 1-(5-Methylmorpholin-3-yl)propan-2-one with various biological targets, underscoring its potential utility in rational drug design.

In the context of medicinal chemistry, 1-(5-Methylmorpholin-3-yl)propan-2-one has been explored as a precursor in the synthesis of novel therapeutic agents. Its morpholine scaffold is known for its ability to enhance solubility and metabolic stability, which are critical factors in drug formulation. For instance, derivatives of this compound have been investigated for their potential role in inhibiting kinases and phosphodiesterases, enzymes that play a central role in cancer and inflammatory diseases. The methyl substitution at the 5-position of the morpholine ring further modulates its pharmacokinetic properties, making it an attractive candidate for further optimization.

Recent studies have highlighted the synthetic utility of 1-(5-Methylmorpholin-3-yl)propan-2-one in constructing more complex molecules through functional group transformations. For example, its reactivity with nucleophiles allows for the introduction of diverse substituents at strategic positions within the molecule. This flexibility has been exploited in the development of libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery pipelines. The compound’s ability to serve as a scaffold for generating structurally diverse analogs has made it a focal point in efforts to identify new leads with improved pharmacological profiles.

The chemical synthesis of 1-(5-Methylmorpholin-3-yl)propan-2-one involves multi-step reactions that highlight its synthetic accessibility. Key steps typically include condensation reactions to form the propanone core, followed by nucleophilic substitution to introduce the morpholine ring. Advances in catalytic methods have further refined these processes, enabling higher yields and purities. Such improvements are crucial for scaling up production and ensuring consistency in pharmaceutical applications.

From a computational perspective, 1-(5-Methylmorpholin-3-yl)propan-2-one has been subjected to molecular dynamics simulations and quantum mechanical calculations to elucidate its conformational preferences and electronic structure. These studies have provided insights into how modifications at specific positions within the molecule can influence its biological activity. For instance, variations in steric hindrance around the morpholine ring have been shown to impact binding interactions with protein targets, offering a rational basis for designing more potent inhibitors.

The integration of machine learning algorithms into drug discovery has also accelerated the exploration of 1-(5-Methylmorpholin-3-yl)propan-2-one as a lead compound. Predictive models trained on large datasets have identified promising derivatives based on structural features correlated with biological activity. This data-driven approach has complemented traditional experimental methods, providing a more efficient pathway to identifying novel therapeutic agents.

In summary, 1-(5-Methylmorpholin-3-yl)propan-2-one (CAS No. 1594699-09-8) represents a versatile and promising compound in chemical research. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, while its potential applications in drug discovery continue to be explored through both experimental and computational methodologies. As research progresses, this compound is expected to play an increasingly significant role in developing next-generation therapeutics aimed at addressing unmet medical needs.